Cas no 228259-47-0 (methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate
• CAS No: 228259-47-0
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 6396647
• PubChem ID: 141001801
• Update Time: 2025-11-01

methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-(methylthio)-, methyl ester
• 228259-47-0
• methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate
• EN300-6890783

• Inchi： 1S/C6H8N2O2S/c1-10-6(9)4-3-5(11-2)8-7-4/h3H,1-2H3,(H,7,8)
• InChI Key： UGYHQAQZCVQHCG-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(=O)OC)NN=1

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 355.0±27.0 °C(Predicted)
• pka: 9.84±0.10(Predicted)

Additional information on methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate

Methyl 3-(Methylsulfanyl)-1H-pyrazole-5-carboxylate (CAS No. 228259-47-0): An Overview

Methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate (CAS No. 228259-47-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and methylsulfanyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate consists of a pyrazole ring, which is a five-membered heterocyclic compound with two nitrogen atoms. The presence of the methylsulfanyl group (CH₃S-) at the 3-position and the ester group (COOCH₃) at the 5-position imparts distinct chemical and biological properties to this molecule. These structural features contribute to its stability, solubility, and reactivity, making it an attractive target for synthetic chemists and drug developers.

Recent studies have highlighted the potential of methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Pyrazole derivatives, including this compound, have been shown to exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes them promising candidates for the treatment of inflammatory diseases such as arthritis and colitis.

In addition to its anti-inflammatory properties, methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate has also been investigated for its potential as an antitumor agent. Research has demonstrated that certain pyrazole derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The methylsulfanyl group in this compound may play a crucial role in enhancing its cytotoxic activity against various cancer cell lines, making it a potential lead compound for further drug development.

The pharmacokinetic properties of methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate have also been studied extensively. Its ester functionality allows for improved oral bioavailability and reduced first-pass metabolism, which are essential characteristics for effective drug delivery. Furthermore, the compound's low molecular weight and favorable lipophilicity contribute to its ability to cross biological membranes, enhancing its therapeutic efficacy.

In terms of synthetic accessibility, methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate can be prepared through well-established synthetic routes. One common method involves the reaction of 3-methylthiopyrazole with methyl chloroformate in the presence of a base. This straightforward synthesis allows for easy scale-up and modification, facilitating the exploration of structural analogs with enhanced biological activities.

The safety profile of methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical evaluation. However, as with any new chemical entity, comprehensive safety studies are necessary to ensure its long-term safety and efficacy.

In conclusion, methyl 3-(methylsulfanyl)-1H-pyrazole-5-carboxylate (CAS No. 228259-47-0) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with favorable pharmacokinetic properties and low toxicity, positions it as a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.